1-(4-Bromophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H15BrN2O3
• Molecular Weight: 447.3 g/mol
• IUPAC Name: 1-(4-bromophenyl)-2-(4-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H15BrN2O3/c1-13-10-11-25-18(12-13)26-20(14-6-8-15(24)9-7-14)19-21(27)16-4-2-3-5-17(16)29-22(19)23(26)28/h2-12,20H,1H3
• InChI Key: VBFCRTZFLDCZPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)Br

Description

1-(4-Bromophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a heterocyclic compound of high interest in chemical and pharmacological research. It features a chromeno[2,3-c]pyrrole-3,9-dione core structure, which is a privileged scaffold found in compounds with various biological activities. This core is substituted at position 1 with a 4-bromophenyl group and at position 2 with a 4-methylpyridin-2-yl moiety; the bromophenyl group offers a potential site for further functionalization via metal-catalyzed cross-coupling reactions, while the methylpyridine contributes distinct electronic and steric properties, making the compound a versatile intermediate . The synthesis of this class of compounds is efficiently achieved via multicomponent reactions (MCRs) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions . This one-pot synthetic protocol is compatible with a wide range of substituents, allowing for the creation of diversified libraries for screening purposes, and often does not require chromatographic purification . The chromeno[2,3-c]pyrrole scaffold is relatively underexplored but shares structural similarities with natural products like Pyranonigrins, which are known for their antioxidant activity and have recently been identified as potent inhibitors of the SARS-CoV-2 Main protease (Mpro) . Furthermore, analogous compounds have been reported to act as glucokinase activators and glycosaminoglycan mimetics, indicating broad potential in therapeutic development . As a building block, this compound is invaluable for medicinal chemistry and drug discovery programs aimed at generating novel bioactive molecules. Its primary research applications include serving as a core structure in combinatorial chemistry for the synthesis of compound libraries , acting as a key intermediate in the development of potential therapeutic agents, and being used as a probe in chemical biology to study protein interactions and biological pathways . Intended Use and Disclaimer: This product is intended for research use only by trained laboratory personnel. It is not intended for human or veterinary diagnostic or therapeutic use. Please refer to the Safety Data Sheet (SDS) before handling.

Biological Activity

1-(4-Bromophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex heterocyclic compound that has garnered attention for its potential biological activities. This article aims to explore its biological activity by reviewing various studies, highlighting its mechanisms of action, and summarizing relevant case studies and findings.

Chemical Structure and Properties

The compound features a unique structure characterized by multiple functional groups that contribute to its biological activity. The molecular formula is $C_{16}H_{14}BrN_{3}O_{2}$, and it has a molecular weight of 356.20 g/mol. Its structural components include:

• Bromophenyl group : Known for enhancing biological interactions.
• Methylpyridinyl group : Implicated in various pharmacological effects.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities, including:

• Antitumor Activity : Studies have shown that derivatives of chromeno[2,3-c]pyrrole can inhibit the growth of cancer cell lines. For instance, related compounds have demonstrated efficacy against various tumor types by targeting specific pathways involved in cell proliferation and survival .
• Antimicrobial Activity : The compound has been evaluated for its antimicrobial properties against a range of pathogens. The presence of the bromine substituent has been linked to enhanced activity against bacteria and fungi .
• Anti-inflammatory Effects : In vitro studies suggest that this compound can modulate inflammatory responses by inhibiting pro-inflammatory cytokines in immune cells .

The biological effects of 1-(4-Bromophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be attributed to several mechanisms:

• Inhibition of Enzyme Activity : Similar compounds have been shown to act as inhibitors of tyrosine kinases, which play crucial roles in signaling pathways related to cancer progression .
• Membrane Interaction : The compound may interact with lipid bilayers, altering membrane dynamics and potentially leading to increased permeability or disruption of microbial membranes .
• Cytokine Modulation : By affecting the production of cytokines in immune cells, the compound can influence inflammatory processes and cellular communication .

Case Studies and Research Findings

Study	Focus	Key Findings
	Antitumor Activity	Demonstrated significant inhibition of cancer cell proliferation through targeted pathways.
	Antimicrobial Activity	Showed high efficacy against Staphylococcus aureus and Escherichia coli; bromine substituent enhanced activity.
	Anti-inflammatory Effects	Inhibited pro-inflammatory cytokines in PBMCs; significant reduction in cytokine production observed.

Scientific Research Applications

Scientific Research Applications

Recent studies have investigated the biological activities of 1-(4-Bromophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, revealing its potential as:

• Antimicrobial Agent : Exhibiting activity against various bacterial strains.
• Anticancer Properties : Demonstrated ability to induce apoptosis in cancer cell lines through the modulation of key signaling pathways.

Case Study Example : A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant cytotoxicity against breast cancer cells (MCF-7), with IC50 values in the low micromolar range .

Medicinal Chemistry

The therapeutic potential of this compound is being explored for various diseases:

• Cancer Therapy : As mentioned earlier, its ability to induce apoptosis makes it a candidate for developing new anticancer drugs.
• Neuroprotective Effects : Preliminary studies suggest that it may have neuroprotective properties, potentially useful in treating neurodegenerative diseases.

Future Directions and Research Opportunities

The unique structural features of 1-(4-Bromophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione open avenues for further research:

• Synthesis of Derivatives : Modifying the existing structure to enhance biological activity or selectivity.
• Mechanistic Studies : Understanding the detailed mechanisms behind its biological effects could lead to improved therapeutic strategies.

Chemical Reactions Analysis

Synthetic Pathways and Key Reactions

The compound is synthesized via multicomponent reactions (MCRs) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines. A representative protocol involves:

• Condensation : 4-Bromobenzaldehyde reacts with 4-methylpyridin-2-amine in ethanol at 40°C to form an imine intermediate .

• Cyclization : The intermediate undergoes cyclization with methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate in the presence of acetic acid at 80°C, yielding the chromeno-pyrrole-dione core .

• Purification : Crystallization from ethanol achieves >95% purity .

Key Reaction Conditions :

Step	Reagents/Conditions	Yield
Imine Formation	Ethanol, 40°C, 0.3 h	70–85%
Cyclization	Acetic acid, 80°C, 20 h	43–86%
Purification	Ethanol recrystallization	>95% purity

Functional Group Reactivity

The compound participates in reactions characteristic of its functional groups:

Diketone Reactivity

• Nucleophilic Additions : The 3,9-dione groups undergo nucleophilic attack at the carbonyl carbons, forming enol ethers or thioesters under acidic/basic conditions.

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces diketones to diols, though this disrupts the chromeno-pyrrole conjugation.

Bromophenyl Group

• Suzuki Coupling : The bromine atom enables palladium-catalyzed cross-coupling with aryl boronic acids (e.g., phenylboronic acid) to form biaryl derivatives.

• Nucleophilic Aromatic Substitution (NAS) : Reacts with amines (e.g., piperidine) under microwave irradiation (120°C, DMF) to replace bromine.

Pyridine and Methyl Substituents

• Coordination Chemistry : The pyridine nitrogen acts as a Lewis base, forming complexes with transition metals (e.g., Cu(II), Fe(III)).

• Methyl Group Oxidation : KMnO₄ in acidic conditions oxidizes the methyl group to a carboxylic acid.

Cyclization Mechanism

The chromeno-pyrrole-dione core forms via a domino process:

• Imine Formation : Aldehyde and amine condense to generate a Schiff base.

• Knoevenagel Condensation : The diketone undergoes α,β-unsaturation with the imine.

• Electrocyclic Ring Closure : A 6π-electrocyclic reaction forms the fused chromeno-pyrrole system .

Suzuki Coupling Pathway

The bromophenyl group participates in a Pd⁰-catalyzed cycle:

• Oxidative Addition : Pd⁰ inserts into the C–Br bond.

• Transmetallation : Aryl boronic acid transfers its aryl group to Pd.

• Reductive Elimination : Biaryl product forms, regenerating Pd⁰.

Comparative Reactivity with Analogues

Substituents significantly alter reactivity:

Compound	Substituent	Key Reaction	Yield
1-(4-Bromophenyl)-2-(4-methylpyridin-2-yl)-...	Br, 4-methylpyridine	Suzuki Coupling	78%
1-(4-Chlorophenyl)-2-(pyridin-2-yl)-...	Cl	NAS with piperidine	65%
1-(4-Fluorophenyl)-2-(pyridin-2-yl)-...	F	Oxidation of methyl	82%

Data aggregated from.

Stability and Degradation

• Photodegradation : UV light (254 nm) induces ring-opening via diketone cleavage (t₁/₂ = 4.2 h).

• Hydrolytic Stability : Stable in pH 2–10 for >24 h but degrades in strong bases (pH >12).

Comparison with Similar Compounds

Structural and Substituent Variations

The chromeno[2,3-c]pyrrole-3,9-dione scaffold is highly modifiable, with substituents at the 1- and 2-positions significantly influencing properties. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of Selected Analogs

Compound Name	R1 (1-position)	R2 (2-position)	Molecular Weight (g/mol)	Notable Properties/Activities	Synthetic Yield (%)
Target Compound	4-Bromophenyl	4-Methylpyridin-2-yl	Not reported	Unknown (structural inference)	Not reported
AV-C	2-Fluorophenyl	5-Isopropyl-1,3,4-thiadiazol-2-yl	~463.4*	TRIF pathway agonist; antiviral (Zika, DENV)	Not reported
VU0605768	3-Bromophenyl	2-Hydroxyethyl	~419.3*	High potency (unspecified activity)	Not reported
1-(4-Methoxyphenyl)-2-[3-morpholinylpropyl]-derivative	4-Methoxyphenyl	3-Morpholinylpropyl	434.49	Unknown (structural diversity)	Not reported
1-(4-Fluorophenyl)-2-(3-hydroxypropyl)-derivative	4-Fluorophenyl	3-Hydroxypropyl	353.34	Unknown (solubility enhancement)	Not reported

*Calculated from molecular formulas in evidence.

Key Observations:

Substituent Effects on Bioactivity :

• AV-C (1-(2-fluorophenyl)-2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-...) demonstrates antiviral activity via TRIF pathway activation, highlighting the role of electron-withdrawing groups (e.g., fluorine) and heterocyclic R2 substituents in modulating biological responses .
• The target compound’s 4-bromophenyl group (strong electron-withdrawing) and 4-methylpyridin-2-yl (basic, hydrogen-bonding capable) may confer distinct target-binding properties compared to AV-C’s thiadiazole moiety.

Synthetic Feasibility :

• The multicomponent synthesis method described in –9 achieves yields of 43–86% for diverse analogs, suggesting the target compound could be synthesized efficiently under similar conditions. Bromine substituents are compatible with this protocol, as evidenced by halogen-tolerant examples (e.g., chloro, fluoro derivatives) .

Physicochemical Properties: The 4-methylpyridin-2-yl group in the target compound likely enhances solubility in polar solvents due to pyridine’s basicity, contrasting with morpholinylpropyl () or hydroxypropyl () groups, which may improve aqueous solubility via hydrogen bonding.

Preparation Methods

Reaction Mechanism

The most efficient synthesis route involves a one-pot MCR using methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (1 ), 4-bromobenzaldehyde (2 ), and 4-methylpyridin-2-amine (3 ) as starting materials. The reaction proceeds via a cascade sequence:

• Formation of an imine intermediate : The aldehyde (2 ) reacts with the primary amine (3 ) to generate a Schiff base.

• Nucleophilic attack : The enol form of methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (1 ) attacks the imine, forming a six-membered ring.

• Cyclization and aromatization : Intramolecular cyclization followed by dehydration yields the chromeno[2,3-c]pyrrole-3,9-dione core.

The final product is isolated via crystallization, avoiding chromatographic purification.

Optimization of Reaction Conditions

Key parameters influencing yield and purity include:

Parameter	Optimal Value	Effect on Yield
Solvent	Ethanol	Maximizes solubility of intermediates
Catalyst	Acetic acid (1 mL)	Enhances cyclization; excess acid reduces yield
Temperature	80°C (reflux)	Balances reaction rate and decomposition
Reaction time	20 hours	Ensures complete conversion

The use of 1 mL acetic acid increases yields to 70–94%, while larger volumes lead to side reactions. Substituting ethanol with polar aprotic solvents (e.g., DMF) reduces yield due to poor intermediate solubility.

Alternative Synthetic Approaches

Use of Diketones as Starting Materials

An alternative method employs diketones (e.g., 2,4-pentanedione) with 4-bromophenylboronic acid and 4-methylpyridine-2-carboxaldehyde under Suzuki-Miyaura coupling conditions. This approach, however, results in lower yields (50–65%) due to competing side reactions.

Stepwise Synthesis Strategies

A stepwise protocol involves:

• Synthesis of the chromene moiety : Condensation of 2-hydroxyacetophenone with diethyl oxalate in basic conditions.

• Pyrrole ring formation : Reaction with 4-bromophenylhydrazine and 4-methylpyridine-2-carbaldehyde under acidic conditions.

While this method allows intermediate characterization, it requires additional purification steps and offers no yield advantage over MCRs.

Analytical Characterization

Spectroscopic Confirmation

• 1H NMR (DMSO- d6) : Peaks at δ 8.21 (d, J = 5.2 Hz, pyridine-H), 7.89 (d, J = 8.4 Hz, bromophenyl-H), and 6.92 (s, chromene-H) confirm the structure.

• IR (KBr) : Strong absorptions at 1715 cm⁻¹ (C=O) and 1656 cm⁻¹ (conjugated C=O).

Purity Assessment

High-performance liquid chromatography (HPLC) analyses show >95% purity for products isolated via crystallization.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability
Multicomponent MCR	70–94	>95	High
Diketone-based	50–65	80–90	Moderate
Stepwise synthesis	60–75	85–92	Low

The MCR method is superior in yield, purity, and scalability, making it the preferred industrial route .

Q & A

Q. Table 1: Representative Synthetic Conditions

Component	Example	Solvent	Temp (°C)	Yield (%)	Reference
Aryl aldehyde	4-Bromobenzaldehyde	Ethanol	80	65–75
Primary amine	4-Methylpyridin-2-amine	DMF	100	55–60
Catalyst	Piperidine (10 mol%)	—	—	+10–15%

Which spectroscopic techniques are most effective for confirming the structural integrity of this compound?

Level: Basic
Answer:
A combination of 1H/13C NMR , IR , and HRMS is critical:

• 1H NMR : Confirm substitution patterns (e.g., bromophenyl protons at δ 7.4–7.6 ppm; pyridinyl CH3 at δ 2.4 ppm) .
• IR : Detect carbonyl stretching (1700–1750 cm⁻¹ for dione groups) .
• HRMS : Validate molecular weight (e.g., [M+H]+ calculated vs. observed mass error < 2 ppm) .
• X-ray crystallography (if available) resolves stereochemical ambiguities, though not always feasible for labile derivatives.

How can substituent variations in the dihydrochromeno-pyrrole-dione scaffold be systematically optimized for enhanced photophysical or pharmacological properties?

Level: Advanced
Answer:
A Structure-Activity Relationship (SAR) approach is recommended:

Library Design : Replace bromophenyl with electron-donating (e.g., -OCH3) or bulky groups (e.g., -CF3) to study electronic/steric effects .

High-Throughput Screening : Test derivatives for fluorescence quantum yield or enzyme inhibition (e.g., kinase assays).

Computational Modeling : Use DFT to predict HOMO-LUMO gaps or docking studies to assess target binding .

Note : Bromine’s electron-withdrawing nature stabilizes the chromophore but may reduce solubility—a trade-off requiring empirical validation.

How should researchers address contradictory data in reaction yields or spectral interpretations across studies?

Level: Advanced
Answer:
Contradictions often arise from:

• Condition Variability : Catalyst loading (e.g., 5 mol% vs. 10 mol% piperidine) or solvent purity.
• Analytical Calibration : NMR referencing (e.g., TMS vs. solvent peaks) or HRMS calibration drift.

Q. Resolution Strategies :

Reproduce Baseline Conditions : Replicate a published protocol (e.g., Vydzhak’s 2008 method) before modifying variables .

Cross-Validation : Use orthogonal techniques (e.g., LC-MS alongside NMR) to confirm structural assignments .

Statistical Analysis : Apply ANOVA to assess yield variability across triplicate experiments.

What are the critical considerations for handling and storing this compound to ensure stability?

Level: Basic
Answer:

• Storage : Protect from light and moisture; store at –20°C under inert gas (N2/Ar) to prevent oxidation .
• Handling : Use gloveboxes for air-sensitive steps (e.g., amine additions).
• Decomposition Signs : Discoloration (yellow → brown) or precipitate formation indicates degradation; re-purify via column chromatography (silica gel, hexane/EtOAc).

How can computational methods predict the reactivity or pharmacological potential of this compound?

Level: Advanced
Answer:

• Reactivity Prediction :
  • DFT Calculations : Model transition states for cyclization steps (e.g., activation energy barriers with bromo vs. chloro substituents) .
  • Molecular Dynamics : Simulate solubility in aqueous/organic mixtures.
• Pharmacological Profiling :
  • Docking Studies : Target kinases or DNA topoisomerases using AutoDock Vina; validate with in vitro assays .
  • ADMET Prediction : Use SwissADME to estimate bioavailability, CYP450 interactions, or blood-brain barrier permeability.